(2S,5S,6R)-3,3-dimethyl-7-oxo-6-[[(2R)-1-oxo-2-[[oxo-(2-oxo-1-imidazolidinyl)methyl]amino]-2-phenylethyl]amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid

• Molecular Formula: C20H23N5O6S
• Molecular Weight: 461.5 g/mol
• IUPAC Name: (2S,5S,6R)-3,3-dimethyl-7-oxo-6-[[(2R)-2-[(2-oxoimidazolidine-1-carbonyl)amino]-2-phenylacetyl]amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• InChI: InChI=1S/C20H23N5O6S/c1-20(2)13(17(28)29)25-15(27)12(16(25)32-20)22-14(26)11(10-6-4-3-5-7-10)23-19(31)24-9-8-21-18(24)30/h3-7,11-13,16H,8-9H2,1-2H3,(H,21,30)(H,22,26)(H,23,31)(H,28,29)/t11-,12-,13+,16+/m1/s1
• InChI Key: JTWOMNBEOCYFNV-FOCJUVANSA-N
• Isomeric SMILES: CC1([C@@H](N2[C@@H](S1)[C@@H](C2=O)NC(=O)[C@@H](C3=CC=CC=C3)NC(=O)N4CCNC4=O)C(=O)O)C
• SMILES: CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CC=CC=C3)NC(=O)N4CCNC4=O)C(=O)O)C

Description

(2S,5S,6R)-3,3-dimethyl-7-oxo-6-[[(2R)-1-oxo-2-[[oxo-(2-oxo-1-imidazolidinyl)methyl]amino]-2-phenylethyl]amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid is a peptide.

Scientific Research Applications

Interaction with Metal Ions

A study by Cardiano et al. (2017) explored the interaction of similar compounds with Cu2+ ions, using techniques such as potentiometry, UV, and 1H NMR. It revealed the formation of complex species and evaluated their sequestering ability towards Cu2+, which is important for understanding the metal-binding properties of these compounds (Cardiano et al., 2017). Another study by the same group in 2017 investigated the interaction with Zn(II) ions, again highlighting the complexation and speciation models, which are crucial for understanding the metal interaction dynamics of these compounds (Cardiano et al., 2017).

Structural Analysis and Crystallization

Saouane et al. (2013) conducted an X-ray single-crystal structure analysis of a related compound, focusing on its zwitterionic nature and intermolecular interaction energies. This study provides insights into the molecular structure and stability of these compounds (Saouane et al., 2013). Su and Wang (2010) estimated the molar enthalpies of crystallization of a similar compound in different aqueous solutions, which is important for understanding the thermodynamics of its crystallization process (Su & Wang, 2010).

Synthesis and Characterization

Al-Masoudi et al. (2015) discussed the synthesis and characterization of a novel Schiff base derivative of a similar compound, including its antibacterial activity, which highlights the compound's potential for developing new antimicrobial agents (Al-Masoudi et al., 2015). Chiba et al. (1989) synthesized chiral penam-3-carboxylic acid and its derivatives from a similar compound, providing a method for generating various derivatives with potential pharmaceutical applications (Chiba et al., 1989).

Corrosion Inhibition

Eddy et al. (2007) discovered that a compound closely related to the query compound can inhibit the corrosion of mild steel in acidic environments. This study indicates potential applications in corrosion protection (Eddy et al., 2007).

Complexation with Cations

Helmy et al. (2017) studied the complexation reaction between a similar compound and divalent cations, providing information on the formation constants and thermodynamic parameters, which is significant for understanding the interaction with metal ions (Helmy et al., 2017).